Cas no 1332530-65-0 ([(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride)

• Product Name: [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride
• CAS No: 1332530-65-0
• MF: C₁₀H₁₉Cl₂N₃O
• MW: 268.183360338211
• MDL: MFCD18071379
• CID: 4695104
• Update Time: 2025-06-21

[(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1-methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride
• [(1-Methyl-1H-imidazol-2-yl)methyl]-(tetrahydrofuran-2-ylmethyl)amine dihydrochloride
• [(1-methylimidazol-2-yl)methyl](oxolan-2-ylmethyl)amine dihydrochloride
• [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride

• MDL： MFCD18071379
• Inchi： 1S/C10H17N3O.2ClH/c1-13-5-4-12-10(13)8-11-7-9-3-2-6-14-9;;/h4-5,9,11H,2-3,6-8H2,1H3;2*1H
• InChI Key： YKEZNEWPNNZYBW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCCC1CNCC1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 177
• Topological Polar Surface Area: 39.1

[(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride

Introduction to [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride (CAS No. 1332530-65-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, the compound identified by the CAS number 1332530-65-0 and the product name [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride has garnered significant attention due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride is characterized by a complex arrangement of functional groups, including an imidazole ring, tetrahydrofuran moieties, and amine functionalities. The presence of these groups not only contributes to its distinct chemical behavior but also opens up possibilities for diverse interactions with biological targets. Specifically, the imidazole ring is a well-known pharmacophore that is frequently encountered in drug molecules, exhibiting properties that can facilitate binding to various enzymes and receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural features of [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride make it a promising candidate for further investigation in this field. For instance, studies have suggested that imidazole derivatives can interact with specific neurotransmitter receptors, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The tetrahydrofuran group further enhances the compound's potential by providing a flexible scaffold that can be modified to improve pharmacokinetic properties.

The dihydrochloride salt form of this compound is particularly noteworthy as it enhances solubility and stability, making it more suitable for various laboratory and clinical applications. Solubility is a critical factor in drug development, as it directly impacts bioavailability and formulation. By forming a dihydrochloride salt, the compound's solubility in water is significantly increased, which could facilitate its use in aqueous-based formulations and improve its absorption when administered orally or intravenously.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been conducted on [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. The ability to predict such interactions computationally has significantly accelerated the drug discovery process, allowing researchers to prioritize compounds for further experimental validation.

In addition to its potential applications in neurological disorders, this compound has also shown promise in other therapeutic areas. For example, its structural motifs are similar to those found in compounds that exhibit anti-inflammatory properties. The amine functionalities present in the molecule can engage in hydrogen bonding with biological targets, which is often crucial for achieving high affinity and selectivity. This characteristic makes [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride a valuable scaffold for designing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to improve efficiency and scalability. Flow chemistry offers several advantages over traditional batch processing, including better control over reaction conditions, reduced solvent usage, and enhanced safety profiles. These benefits are particularly important in pharmaceutical manufacturing where consistency and reproducibility are paramount.

Evaluation of the pharmacological properties of [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride has involved both in vitro and in vivo studies. In vitro assays have been used to assess its interaction with target enzymes and receptors, while animal models have provided insights into its overall pharmacological profile. These studies have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors without significant off-target effects at typical concentrations. This selectivity is a desirable trait in drug development, as it minimizes the risk of adverse side effects.

The future direction of research on this compound includes further exploration of its mechanism of action and optimization of its chemical structure for improved efficacy and safety. Advances in medicinal chemistry have shown that even small modifications to a molecule's structure can significantly alter its biological activity. Therefore, ongoing studies aim to fine-tune the functional groups present in [(1-Methyl-1H-imidazol-2-yl)methyl](tetrahydrofuran-2-ylmethyl)amine dihydrochloride to enhance its therapeutic potential while minimizing any potential liabilities.

In conclusion, the compound identified by CAS number 1332530-65-0 and named [(1-Methyl-1H-imidazol-2-yll)methy](tetrahy-drofuran-Z-oymethvl)amine dlvdrochloride represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising preliminary results from both computational and experimental studies, make it a compelling candidate for further development. As research continues to uncover new therapeutic applications for imidazole derivatives, compounds like this one are poised to play an important role in addressing unmet medical needs.